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Compound of Interest

Compound Name: H-Val-OMe.HCI

Cat. No.: B554925

Researchers and drug development professionals require robust safety protocols to ensure
personal and environmental well-being when handling chemical compounds. This guide
provides essential, immediate safety and logistical information for the handling and disposal of
H-Val-OMe.HCI (L-Valine methyl ester hydrochloride), a common reagent in peptidomimetics
and biological research.

Personal Protective Equipment (PPE) for H-Val-
OMe.HCI

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure. H-Val-OMe.HCI may be harmful if inhaled, swallowed, or absorbed
through the skin, and can cause irritation to the skin, eyes, and respiratory tract.[1][2] The
following table summarizes the recommended PPE for handling this compound.
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Protection Type

Required PPE

Specifications & Notes

Eye and Face Protection

Safety glasses with side

shields or goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[3]

Hand Protection

Chemical-resistant gloves

Inspect gloves prior to use and
dispose of contaminated
gloves in accordance with

laboratory practices.

Body Protection

Laboratory coat

A lab coat should be worn to
protect against skin contact.[1]
For larger spills, a full suit may

be necessary.[1]

Respiratory Protection

Dust mask or respirator

Atype N95 (US) or type P1
(EN143) respirator filter is
recommended, especially
when handling the powder
form.[4] Use in a well-

ventilated area is crucial.[5]

Operational Plan for Handling H-Val-OMe.HCI

Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

The following diagram and procedural steps outline the safe handling of H-Val-OMe.HCI from

reception to disposal.
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Caption: Workflow for the safe handling of H-Val-OMe.HCI.
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Procedural Steps:

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for H-Val-OMe.HCI before beginning any
work.

o Ensure all necessary PPE is available and in good condition.
o Don the appropriate PPE as outlined in the table above.
e Handling:

o All handling of H-Val-OMe.HCI powder should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation risks.[1][5]

o Avoid the formation of dust when weighing and transferring the compound.[1][5]
o Keep the container tightly closed when not in use.[1]

o Store the compound in a cool, dry, and well-ventilated place, away from heat and sources
of ignition.[1][3]

e In Case of Accidental Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty
of soap and water.[1]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Disposal Plan for H-Val-OMe.HCI
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Proper disposal of H-Val-OMe.HCI and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Disposal Steps:

e Segregation:

o Collect all waste material, including unused H-Val-OMe.HCI, contaminated PPE, and
cleaning materials, in a designated and clearly labeled hazardous waste container.

» Containerization:

o Use a suitable, closed container for disposal.[5]

o Ensure the container is properly labeled with the chemical name and associated hazards.
» Disposal Protocol:

o Waste must be disposed of in accordance with federal, state, and local environmental
control regulations.[1]

o Do not dispose of H-Val-OMe.HCI down the drain.[5]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste disposal procedures.

By adhering to these safety and logistical guidelines, researchers can confidently and safely
handle H-Val-OMe.HCI, fostering a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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h-val-ome-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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